Cas no 2137135-86-3 (N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide)
N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-741041
- 2137135-86-3
- N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide
-
- Inchi: 1S/C14H20N2O/c1-9(2)7-13(17)16-12-8-10-5-3-4-6-11(10)14(12)15/h3-6,9,12,14H,7-8,15H2,1-2H3,(H,16,17)/t12-,14-/m0/s1
- InChI Key: CKZFMXSJXGVBOV-JSGCOSHPSA-N
- SMILES: O=C(CC(C)C)N[C@H]1CC2C=CC=CC=2[C@@H]1N
Computed Properties
- Exact Mass: 232.157563266g/mol
- Monoisotopic Mass: 232.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55.1Ų
N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-741041-0.05g |
N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide |
2137135-86-3 | 95.0% | 0.05g |
$768.0 | 2025-03-11 | |
| Enamine | EN300-741041-0.1g |
N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide |
2137135-86-3 | 95.0% | 0.1g |
$804.0 | 2025-03-11 | |
| Enamine | EN300-741041-0.25g |
N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide |
2137135-86-3 | 95.0% | 0.25g |
$840.0 | 2025-03-11 | |
| Enamine | EN300-741041-0.5g |
N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide |
2137135-86-3 | 95.0% | 0.5g |
$877.0 | 2025-03-11 | |
| Enamine | EN300-741041-1.0g |
N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide |
2137135-86-3 | 95.0% | 1.0g |
$914.0 | 2025-03-11 | |
| Enamine | EN300-741041-2.5g |
N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide |
2137135-86-3 | 95.0% | 2.5g |
$1791.0 | 2025-03-11 | |
| Enamine | EN300-741041-5.0g |
N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide |
2137135-86-3 | 95.0% | 5.0g |
$2650.0 | 2025-03-11 | |
| Enamine | EN300-741041-10.0g |
N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide |
2137135-86-3 | 95.0% | 10.0g |
$3929.0 | 2025-03-11 |
N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide
N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide (CAS No. 2137135-86-3): A Comprehensive Overview
N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide (CAS No. 2137135-86-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as (1S,2S)-N-(1-aminoindan-2-yl)-3-methylbutanamide, is characterized by its unique structural features and biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential therapeutic applications of this compound.
Chemical Properties and Structure
N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide is a chiral compound with a molecular formula of C14H20N2O and a molecular weight of 236.31 g/mol. The compound features an indan core with an amino group and a 3-methylbutanamide moiety. The chiral centers at the 1 and 2 positions of the indan ring contribute to its stereochemical complexity and biological activity. The presence of these functional groups makes it a versatile scaffold for drug design and development.
Synthesis Methods
The synthesis of N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide has been reported in several studies. One common approach involves the reaction of (1S,2S)-indan-1,2-diamine with 3-methylbutyryl chloride in the presence of a base such as triethylamine. This method yields the desired product in moderate to good yields. Another approach involves the coupling of (1S,2S)-indan-1,2-diamine with 3-methylbutyric acid using a coupling reagent like HATU or EDC·HCl in the presence of a base like DIPEA. These synthetic routes provide chemists with flexible options to tailor the synthesis process based on specific requirements.
Biological Activities
N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide has been extensively studied for its biological activities. One of its key properties is its ability to modulate G protein-coupled receptors (GPCRs), which are important targets for drug discovery. Specifically, this compound has shown potential as an agonist or antagonist for various GPCRs, including serotonin receptors and adrenergic receptors. Recent studies have demonstrated that it can modulate serotonin receptor subtypes such as 5-HT1A, 5-HT4, and 5-HT7, which are implicated in mood disorders and gastrointestinal motility.
In addition to its GPCR modulating properties, N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide has also been investigated for its neuroprotective effects. Preclinical studies have shown that it can reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the modulation of oxidative stress and inflammation pathways.
Potential Therapeutic Applications
The unique biological activities of N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide make it a promising candidate for various therapeutic applications. In the field of psychiatry, this compound has shown potential as an antidepressant and anxiolytic agent due to its ability to modulate serotonin receptors. Clinical trials are currently underway to evaluate its efficacy and safety in treating major depressive disorder (MDD) and generalized anxiety disorder (GAD).
In the realm of gastroenterology, N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide has been explored for its potential to improve gastrointestinal motility disorders such as irritable bowel syndrome (IBS) and gastroparesis. Preclinical studies have demonstrated that it can enhance gastric emptying and colonic transit time by activating 5-HT4 receptors.
Beyond psychiatry and gastroenterology, this compound has also shown promise in neurology for treating neurodegenerative diseases. Its neuroprotective effects make it a potential candidate for slowing disease progression in conditions such as Alzheimer's disease and Parkinson's disease. Ongoing research is focused on elucidating the molecular mechanisms underlying these effects and optimizing the compound for clinical use.
Conclusion
N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide (CAS No. 2137135-86-3) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for drug development across various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications. As our understanding of this compound deepens, it holds promise for addressing unmet medical needs and improving patient outcomes.
2137135-86-3 (N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-methylbutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)